Cas no 54980-96-0 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid)

54980-96-0 structure
Product name:2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-1H-Benzimidazole-1-acetic acid
- 1H-benzimidazole-1-acetic acid, 2-ethyl-
- (2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETIC ACID
- 1-Carboxymethyl-2-ethylbenzimidazole
- 2-(2-Ethyl-1H-benzo[d]imidazol-1-yl)acetic acid
- 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
- A870306
- F0911-3575
- 54980-96-0
- 2-(2-ethyl-1H-1,3-benzimidazol-1-yl)acetic acid
- DTXSID40344132
- SR-01000452969
- (2-Ethyl-benzoimidazol-1-yl)-acetic acid
- Oprea1_013579
- MFCD01022060
- Z56995137
- 2-(2-ethylbenzimidazol-1-yl)acetic acid
- SCHEMBL18955291
- AC6340
- STK364950
- SY131250
- SR-01000452969-1
- (2-ethyl-1,3-benzodiazol-1-yl)acetic acid
- Oprea1_136798
- 1-carboxymethyl-2-ethylbenzimidazole, AldrichCPR
- Acetic acid, 2-(2-ethyl-1-benzimidazolyl)-
- (2-Ethyl-1H-benzimidazol-1-yl)acetic acid #
- CCG-17755
- AIOOJAWBQBWGRB-UHFFFAOYSA-N
- AKOS000275405
- EN300-10093
-
- MDL: MFCD01022060
- Inchi: InChI=1S/C11H12N2O2/c1-2-10-12-8-5-3-4-6-9(8)13(10)7-11(14)15/h3-6H,2,7H2,1H3,(H,14,15)
- InChI Key: AIOOJAWBQBWGRB-UHFFFAOYSA-N
- SMILES: CCC1=NC2=CC=CC=C2N1CC(=O)O
Computed Properties
- Exact Mass: 204.08996
- Monoisotopic Mass: 204.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 2
Experimental Properties
- Density: 1.26
- Boiling Point: 432.8°C at 760 mmHg
- Flash Point: 215.6°C
- Refractive Index: 1.617
- PSA: 55.12
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E903128-100mg |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic Acid |
54980-96-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
Life Chemicals | F0911-3575-1g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95% | 1g |
$380.0 | 2023-09-07 | |
Life Chemicals | F0911-3575-2.5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95% | 2.5g |
$795.0 | 2023-09-07 | |
eNovation Chemicals LLC | D917962-5g |
2-Ethyl-1H-benzimidazole-1-acetic Acid |
54980-96-0 | 97% | 5g |
$650 | 2024-07-20 | |
Enamine | EN300-10093-1.0g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95.0% | 1.0g |
$311.0 | 2025-03-21 | |
Life Chemicals | F0911-3575-10g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95% | 10g |
$1596.0 | 2023-09-07 | |
Life Chemicals | F0911-3575-5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95% | 5g |
$1140.0 | 2023-09-07 | |
TRC | E903128-50mg |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic Acid |
54980-96-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
Enamine | EN300-10093-2.5g |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid |
54980-96-0 | 95.0% | 2.5g |
$421.0 | 2025-03-21 | |
1PlusChem | 1P00DJOU-250mg |
(2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETIC ACID |
54980-96-0 | ≥97% | 250mg |
$249.00 | 2025-02-26 |
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Related Literature
-
2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
54980-96-0 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid) Related Products
- 1015533-35-3(Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate)
- 97968-85-9((2-cyclopropyl-1H-benzimidazol-1-yl)acetic Acid)
- 1853176-74-5(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde)
- 338984-31-9(N-(3-hydroxypropyl)-N'-phenylethanediamide)
- 17359-78-3(2-Fluorotoluene-α-d1)
- 899978-29-1(2-{4-(4-chlorophenyl)methyl-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl}-N-(3-methoxyphenyl)acetamide)
- 1936499-41-0(2-(1-Amino-3-methylbutyl)-4-chlorophenol)
- 1312713-26-0(4-ethynyl-3-phenyl-1H-pyrazole)
- 2229436-31-9(3-(prop-2-yn-1-yl)-4-(trifluoromethyl)pyridine)
- 2680560-66-9(benzyl N-1-benzyl-3-(hydroxymethyl)piperidin-3-ylcarbamate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:54980-96-0)2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid

Purity:99%/99%/99%/99%/99%/99%
Quantity:0.1g/0.25g/1g/5g/10g/25g
Price ($):176.0/201.0/313.0/633.0/1003.0/2006.0